Cas no 2097944-67-5 (2-(4-(Tetrahydrothiophen-3-yl)piperazin-1-yl)butanoic acid)

• Product Name: 2-(4-(Tetrahydrothiophen-3-yl)piperazin-1-yl)butanoic acid
• CAS No: 2097944-67-5
• MF: C₁₂H₂₂N₂O₂S
• MW: 258.380281925201
• CID: 5042535
• Update Time: 2025-06-20

2-(4-(Tetrahydrothiophen-3-yl)piperazin-1-yl)butanoic acid Chemical and Physical Properties

Names and Identifiers

• 2-(4-(tetrahydrothiophen-3-yl)piperazin-1-yl)butanoic acid
• 2-[4-(thiolan-3-yl)piperazin-1-yl]butanoic acid
• 2-(4-(Tetrahydrothiophen-3-yl)piperazin-1-yl)butanoic acid

• Inchi： 1S/C12H22N2O2S/c1-2-11(12(15)16)14-6-4-13(5-7-14)10-3-8-17-9-10/h10-11H,2-9H2,1H3,(H,15,16)
• InChI Key： HKZQXNHYCIZPDW-UHFFFAOYSA-N
• SMILES： S1CCC(C1)N1CCN(C(C(=O)O)CC)CC1

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 17
• Rotatable Bond Count: 4
• Complexity: 267
• XLogP3: -0.8
• Topological Polar Surface Area: 69.1

Additional information on 2-(4-(Tetrahydrothiophen-3-yl)piperazin-1-yl)butanoic acid

Professional Introduction to 2-(4-(Tetrahydrothiophen-3-ylpiperazin-1-yl)butanoic acid) and Its CAS No. 2097944-67-5

2-(4-(Tetrahydrothiophen-3-ylpiperazin-1-yl)butanoic acid), identified by its CAS number 2097944-67-5, is a compound of significant interest in the field of pharmaceutical chemistry and drug discovery. This molecule, featuring a piperazine ring linked to a tetrahydrothiophene moiety and terminated with a butanoic acid side chain, has garnered attention due to its structural complexity and potential biological activities. The unique combination of these functional groups makes it a valuable candidate for further exploration in medicinal chemistry.

The piperazine moiety is a well-known pharmacophore in drug design, frequently incorporated into molecules targeting central nervous system disorders, such as antipsychotics and antidepressants. Its ability to interact with various biological targets stems from its nitrogen-rich structure, which allows for multiple hydrogen bonding interactions. In contrast, the tetrahydrothiophene ring contributes to the molecule's lipophilicity and can influence its metabolic stability and bioavailability. The butanoic acid component introduces a carboxylic acid functionality, which may serve as a site for further derivatization or interaction with biological targets.

Recent advancements in computational chemistry and molecular modeling have enabled researchers to predict the binding modes of such compounds with high accuracy. Studies have suggested that 2-(4-(Tetrahydrothiophen-3-ylpiperazin-1-yl)butanoic acid) may exhibit inhibitory effects on certain enzymes and receptors, making it a promising lead compound for therapeutic intervention. For instance, preliminary docking studies have indicated potential interactions with serotonin receptors, which are implicated in mood regulation and neuroprotection.

The synthesis of this compound involves multi-step organic reactions, requiring precise control over reaction conditions to ensure high yield and purity. Key synthetic steps include the formation of the piperazine-tetrahydrothiophene linkage followed by the introduction of the butanoic acid side chain. Advances in synthetic methodologies, such as transition metal-catalyzed cross-coupling reactions, have streamlined the process and improved efficiency. These developments are crucial for scaling up production and conducting extensive pharmacological evaluations.

In vitro studies have begun to unravel the pharmacological profile of 2-(4-(Tetrahydrothiophen-3-ylpiperazin-1-yl)butanoic acid). Initial experiments have demonstrated moderate affinity for certain serotonin receptors, suggesting potential applications in treating neurological disorders. Additionally, the compound's interaction with other biological targets remains an area of active investigation. Researchers are employing techniques such as surface plasmon resonance (SPR) and isothermal titration calorimetry (ITC) to quantify binding affinities and understand molecular recognition mechanisms.

The pharmacokinetic properties of this compound are also under scrutiny. Preliminary data suggest that it exhibits reasonable oral bioavailability and moderate metabolic stability, although further studies are needed to optimize these parameters. The presence of both polar (carboxylic acid) and non-polar (tetrahydrothiophene) regions enhances its solubility profile, which is advantageous for formulation development. Understanding these properties is essential for designing effective drug candidates that can reach their target sites efficiently.

Future research directions include exploring derivative compounds generated by modifying the core structure of 2-(4-(Tetrahydrothiophen-3-ylpiperazin-1-yl)butanoic acid). By altering substituents or introducing additional functional groups, researchers aim to enhance potency, selectivity, and pharmacokinetic profiles. Collaborative efforts between synthetic chemists and biochemists are crucial for translating these findings into tangible therapeutic benefits.

The broader implications of this research extend beyond individual compounds to the development of novel drug discovery strategies. The integration of computational modeling with experimental validation has revolutionized how new drugs are identified and optimized. As such, compounds like 2-(4-(Tetrahydrothiophen-3-ylpiperazin-1-yl)butanoic acid exemplify the intersection of innovation and precision in modern pharmaceutical science.